Cas no 910037-09-1 (3-(1-methyl-1H-pyrazol-3-yl)phenylmethanol)

3-(1-Methyl-1H-pyrazol-3-yl)phenylmethanol is a versatile intermediate in organic synthesis, characterized by its pyrazole and benzyl alcohol functional groups. This compound is particularly valuable in pharmaceutical and agrochemical research due to its ability to serve as a building block for more complex heterocyclic structures. Its stable pyrazole ring enhances metabolic stability, while the hydroxymethyl group offers a reactive site for further derivatization. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its well-defined structure and purity make it suitable for applications requiring precise molecular modifications, such as drug discovery and material science.
3-(1-methyl-1H-pyrazol-3-yl)phenylmethanol structure
910037-09-1 structure
Product Name:3-(1-methyl-1H-pyrazol-3-yl)phenylmethanol
CAS No:910037-09-1
MF:C11H12N2O
MW:188.225782394409
CID:995425
PubChem ID:24229630
Update Time:2025-10-17

3-(1-methyl-1H-pyrazol-3-yl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

    • [3-(1-Methyl-1H-pyrazol-3-yl)phenyl]methanol
    • [3-(1-methylpyrazol-3-yl)phenyl]methanol
    • MS-22547
    • SCHEMBL17247606
    • [3-(1-Methyl-1H-pyrazol-3-yl)phenyl]methanol,90%
    • (3-(1-Methyl-1H-pyrazol-3-yl)phenyl)methanol
    • AKOS006282117
    • 910037-09-1
    • DTXSID10640335
    • FT-0735334
    • DB-078871
    • 3-(1-methyl-1H-pyrazol-3-yl)phenylmethanol
    • Inchi: 1S/C11H12N2O/c1-13-6-5-11(12-13)10-4-2-3-9(7-10)8-14/h2-7,14H,8H2,1H3
    • InChI Key: IFFXGZCJGGVFOF-UHFFFAOYSA-N
    • SMILES: OCC1C=CC=C(C=1)C1C=CN(C)N=1

Computed Properties

  • Exact Mass: 188.09500
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38Ų

Experimental Properties

  • PSA: 38.05000
  • LogP: 1.57940

3-(1-methyl-1H-pyrazol-3-yl)phenylmethanol Pricemore >>

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